2-(4-chlorophenoxy)-N-[(2Z)-5-methoxy[1,3]thiazolo[4,5-f]quinolin-2(1H)-ylidene]acetamide

Specification

• Molecular Formula: C19H14ClN3O3S
• Molecular Weight: 399.9 g/mol
• IUPAC Name: 2-(4-chlorophenoxy)-N-(5-methoxy-[1,3]thiazolo[4,5-f]quinolin-2-yl)acetamide
• Standard InChI: InChI=1S/C19H14ClN3O3S/c1-25-14-9-15-18(13-3-2-8-21-17(13)14)23-19(27-15)22-16(24)10-26-12-6-4-11(20)5-7-12/h2-9H,10H2,1H3,(H,22,23,24)
• Standard InChI Key: SPFSBTIDFZTQEJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C3=C1N=CC=C3)N=C(S2)NC(=O)COC4=CC=C(C=C4)Cl

Introduction

2-(4-Chlorophenoxy)-N-[(2Z)-5-methoxythiazolo[4,5-f]quinolin-2(1H)-ylidene]acetamide is a complex organic compound that integrates a thiazole and quinoline moiety with a chlorophenoxy group. This compound is of significant interest in medicinal chemistry due to its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Synthesis

The synthesis of 2-(4-chlorophenoxy)-N-[(2Z)-5-methoxythiazolo[4,5-f]quinolin-2(1H)-ylidene]acetamide typically involves multi-step synthetic routes. These methods often require specific reagents and careful control of reaction conditions such as temperature and pH to ensure high yields and selectivity.

Biological Activities

Compounds similar to 2-(4-chlorophenoxy)-N-[(2Z)-5-methoxythiazolo[4,5-f]quinolin-2(1H)-ylidene]acetamide have shown promise in medicinal chemistry, particularly as anticancer and antimicrobial agents. The specific biological activity of this compound would require further investigation through pharmacological assays to determine its efficacy against various biological targets.

Potential Applications

Given its structural features and potential biological activities, this compound could serve as a lead for developing new drugs targeting cancer or infectious diseases. Further modifications could enhance its pharmacological properties, making it a valuable candidate for drug development.